Cas no 2254737-32-9 (2,4-Diphenyl-6-(3-(triphenylsilyl)phenyl)-1,3,5-triazine)

• Product Name: 2,4-Diphenyl-6-(3-(triphenylsilyl)phenyl)-1,3,5-triazine
• CAS No: 2254737-32-9
• MF: C₃₉H₂₉N₃Si
• MW: 567.753169775009
• CID: 4741408
• PubChem ID: 145766587
• Update Time: 2025-10-30

2,4-Diphenyl-6-(3-(triphenylsilyl)phenyl)-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 2,4-diphenyl-6-(3-(triphenylsilyl)phenyl)-1,3,5-triazine
• G67514
• [3-(4,6-diphenyl-1,3,5-triazin-2-yl)phenyl]-triphenylsilane
• 2254737-32-9
• 2,4-diphenyl-6-[3-(triphenylsilyl)phenyl]-1,3,5-triazine
• 2,4-Diphenyl-6-(3-(triphenylsilyl)phenyl)-1,3,5-triazine

• Inchi： 1S/C39H29N3Si/c1-6-17-30(18-7-1)37-40-38(31-19-8-2-9-20-31)42-39(41-37)32-21-16-28-36(29-32)43(33-22-10-3-11-23-33,34-24-12-4-13-25-34)35-26-14-5-15-27-35/h1-29H
• InChI Key： FSMXBRJCMNCDPS-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=C(C2N=C(C3C=CC=CC=3)N=C(C3C=CC=CC=3)N=2)C=1

Computed Properties

• Exact Mass: 567.213074472g/mol
• Monoisotopic Mass: 567.213074472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 43
• Rotatable Bond Count: 7
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7

Additional information on 2,4-Diphenyl-6-(3-(triphenylsilyl)phenyl)-1,3,5-triazine

Research Brief on 2,4-Diphenyl-6-(3-(triphenylsilyl)phenyl)-1,3,5-triazine (CAS: 2254737-32-9)

In recent years, the compound 2,4-Diphenyl-6-(3-(triphenylsilyl)phenyl)-1,3,5-triazine (CAS: 2254737-32-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This triazine derivative, characterized by its unique structural features, has shown promising potential in various applications, including organic light-emitting diodes (OLEDs), photovoltaics, and as a key intermediate in drug discovery. The incorporation of the triphenylsilyl group enhances its thermal stability and electronic properties, making it a valuable candidate for advanced materials and therapeutic agents.

Recent studies have focused on the synthesis and optimization of 2,4-Diphenyl-6-(3-(triphenylsilyl)phenyl)-1,3,5-triazine to improve its performance in optoelectronic devices. Researchers have employed advanced techniques such as Suzuki-Miyaura cross-coupling reactions to achieve high yields and purity. The compound's ability to act as an electron-transporting material in OLEDs has been particularly noteworthy, with studies demonstrating enhanced device efficiency and longevity. These findings underscore its potential as a cornerstone material in next-generation display technologies.

In the pharmaceutical domain, 2,4-Diphenyl-6-(3-(triphenylsilyl)phenyl)-1,3,5-triazine has been investigated for its role as a scaffold in medicinal chemistry. Its rigid, planar structure allows for effective interactions with biological targets, particularly in the development of kinase inhibitors. Preliminary in vitro studies have shown inhibitory activity against specific cancer-related kinases, suggesting its utility in oncology drug development. However, further in vivo studies are required to validate its efficacy and safety profile.

The compound's physicochemical properties, including its high thermal stability and solubility in organic solvents, have also been explored. These characteristics make it amenable to various formulation strategies, which is critical for its application in both materials science and drug delivery systems. Researchers are currently investigating its compatibility with polymer matrices and nanoparticles to expand its utility in targeted therapies and controlled-release formulations.

Despite these advancements, challenges remain in the large-scale production and cost-effective synthesis of 2,4-Diphenyl-6-(3-(triphenylsilyl)phenyl)-1,3,5-triazine. Efforts are underway to develop greener synthetic routes and scalable processes to meet industrial demands. Additionally, the need for comprehensive toxicological studies is paramount to ensure its safe application in biomedical contexts. Collaborative research between academia and industry is expected to drive these initiatives forward.

In conclusion, 2,4-Diphenyl-6-(3-(triphenylsilyl)phenyl)-1,3,5-triazine represents a versatile compound with broad applications in both materials science and pharmaceuticals. Its unique properties and promising preliminary results highlight its potential as a key player in future technological and therapeutic advancements. Continued research and development will be essential to fully unlock its capabilities and address existing limitations.